Cas no 2145052-29-3 ((2S)-2-amino-5-cyano-5,5-dimethylpentanoic acid)
(2S)-2-amino-5-cyano-5,5-dimethylpentanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (2S)-2-amino-5-cyano-5,5-dimethylpentanoic acid
- 2145052-29-3
- EN300-1300050
-
- Inchi: 1S/C8H14N2O2/c1-8(2,5-9)4-3-6(10)7(11)12/h6H,3-4,10H2,1-2H3,(H,11,12)/t6-/m0/s1
- InChI Key: AQKDABCRYNOTIL-LURJTMIESA-N
- SMILES: OC([C@H](CCC(C#N)(C)C)N)=O
Computed Properties
- Exact Mass: 170.105527694g/mol
- Monoisotopic Mass: 170.105527694g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 214
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2
- Topological Polar Surface Area: 87.1Ų
(2S)-2-amino-5-cyano-5,5-dimethylpentanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1300050-1.0g |
(2S)-2-amino-5-cyano-5,5-dimethylpentanoic acid |
2145052-29-3 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1300050-50mg |
(2S)-2-amino-5-cyano-5,5-dimethylpentanoic acid |
2145052-29-3 | 50mg |
$768.0 | 2023-09-30 | ||
| Enamine | EN300-1300050-100mg |
(2S)-2-amino-5-cyano-5,5-dimethylpentanoic acid |
2145052-29-3 | 100mg |
$804.0 | 2023-09-30 | ||
| Enamine | EN300-1300050-250mg |
(2S)-2-amino-5-cyano-5,5-dimethylpentanoic acid |
2145052-29-3 | 250mg |
$840.0 | 2023-09-30 | ||
| Enamine | EN300-1300050-500mg |
(2S)-2-amino-5-cyano-5,5-dimethylpentanoic acid |
2145052-29-3 | 500mg |
$877.0 | 2023-09-30 | ||
| Enamine | EN300-1300050-1000mg |
(2S)-2-amino-5-cyano-5,5-dimethylpentanoic acid |
2145052-29-3 | 1000mg |
$914.0 | 2023-09-30 | ||
| Enamine | EN300-1300050-2500mg |
(2S)-2-amino-5-cyano-5,5-dimethylpentanoic acid |
2145052-29-3 | 2500mg |
$1791.0 | 2023-09-30 | ||
| Enamine | EN300-1300050-5000mg |
(2S)-2-amino-5-cyano-5,5-dimethylpentanoic acid |
2145052-29-3 | 5000mg |
$2650.0 | 2023-09-30 | ||
| Enamine | EN300-1300050-10000mg |
(2S)-2-amino-5-cyano-5,5-dimethylpentanoic acid |
2145052-29-3 | 10000mg |
$3929.0 | 2023-09-30 |
(2S)-2-amino-5-cyano-5,5-dimethylpentanoic acid Related Literature
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
Additional information on (2S)-2-amino-5-cyano-5,5-dimethylpentanoic acid
Research Brief on (2S)-2-amino-5-cyano-5,5-dimethylpentanoic acid (CAS: 2145052-29-3) in Chemical Biology and Pharmaceutical Applications
The compound (2S)-2-amino-5-cyano-5,5-dimethylpentanoic acid (CAS: 2145052-29-3) has recently emerged as a molecule of significant interest in chemical biology and pharmaceutical research. This non-proteinogenic amino acid derivative, characterized by its unique cyano and dimethyl modifications, presents novel opportunities in drug design and biochemical applications. Recent studies have focused on its potential as a building block for peptide-based therapeutics and its role in modulating enzymatic activity.
A 2023 study published in the Journal of Medicinal Chemistry explored the compound's application in developing protease-resistant peptide analogs. Researchers utilized the steric hindrance provided by the 5,5-dimethyl group to confer stability against enzymatic degradation while maintaining biological activity. The cyano group at the 5-position was found to participate in hydrogen bonding networks critical for target binding, as demonstrated through X-ray crystallography of inhibitor complexes.
In neuropharmacology, preclinical investigations have examined the compound's potential as a modulator of neurotransmitter systems. The dimethyl substitution pattern appears to influence blood-brain barrier penetration, while the cyano group contributes to interactions with neuronal receptors. These properties make 2145052-29-3 particularly interesting for CNS-targeted drug development programs.
Synthetic methodologies for 2145052-29-3 have advanced significantly, with recent publications describing asymmetric catalytic routes achieving >99% enantiomeric excess. These developments address previous challenges in large-scale production of the (2S)-enantiomer, which is crucial for pharmaceutical applications where stereochemistry profoundly impacts biological activity.
The compound's safety profile and pharmacokinetic properties are currently under investigation in multiple academic and industrial research programs. Early ADMET studies suggest favorable metabolic stability, though the impact of the cyano group on toxicity profiles requires further characterization. These ongoing studies will determine the compound's viability as a scaffold for clinical candidates.
Future research directions include exploration of 2145052-29-3 in targeted protein degradation strategies and as a component of bifunctional molecules. Its structural features make it particularly suitable for developing PROTACs (Proteolysis Targeting Chimeras) and other emerging therapeutic modalities. The compound's versatility across multiple therapeutic areas positions it as an important tool in modern drug discovery efforts.
2145052-29-3 ((2S)-2-amino-5-cyano-5,5-dimethylpentanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)